Cas no 62156-61-0 (2-Cyclopenten-1-one, 2-methyl-5-phenyl-)

62156-61-0 structure
Product name:2-Cyclopenten-1-one, 2-methyl-5-phenyl-
2-Cyclopenten-1-one, 2-methyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclopenten-1-one, 2-methyl-5-phenyl-
- 2-methyl-5-phenylcyclopent-2-en-1-one
- DTXSID70811327
- 62156-61-0
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- Inchi: InChI=1S/C12H12O/c1-9-7-8-11(12(9)13)10-5-3-2-4-6-10/h2-7,11H,8H2,1H3
- InChI Key: KPIPKXAAUGXALH-UHFFFAOYSA-N
- SMILES: CC1=CCC(C1=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 172.08886
- Monoisotopic Mass: 172.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Cyclopenten-1-one, 2-methyl-5-phenyl- Related Literature
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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4. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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